Cas no 1091673-39-0 (1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate)

• Product Name: 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate
• CAS No: 1091673-39-0
• MF: C₁₈H₂₂F₃N₃O₃
• MW: 385.380795001984
• CID: 4935155
• Update Time: 2025-05-21

1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate

• Inchi： 1S/C16H21N3O.C2HF3O2/c1-4-5-16(20)13-6-8-14(9-7-13)17-10-15-11(2)18-19-12(15)3;3-2(4,5)1(6)7/h6-9,17H,4-5,10H2,1-3H3,(H,18,19);(H,6,7)
• InChI Key： RXYHMQTVEUFBNA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(CCC)C1C=CC(=CC=1)NCC1C(C)=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 396
• Topological Polar Surface Area: 95.1

Additional information on 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate

Introduction to 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate (CAS No. 1091673-39-0) in Modern Chemical Biology

1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate, identified by the chemical identifier CAS No. 1091673-39-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of intense interest in the development of novel therapeutic agents. The structural framework of this molecule incorporates several key functional groups that contribute to its unique pharmacological properties, including a pyrazole moiety and a trifluoroacetate ester group.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its structural versatility allows for the integration of various substituents that can modulate biological activity. In the case of 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate, the 3,5-Dimethyl-1H-pyrazol-4-yl substituent enhances the compound's interactions with biological targets by introducing specific steric and electronic features. This modification is particularly relevant in the context of drug design, where precise tuning of molecular properties can lead to improved efficacy and selectivity.

The presence of the trifluoroacetate group in the molecule is another critical feature that influences its pharmacokinetic and pharmacodynamic properties. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. The trifluoroacetate ester in this compound not only contributes to these properties but also provides a mechanism for controlled release or activation within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have demonstrated that the pyrazole and trifluoroacetate moieties can engage in specific hydrogen bonding and hydrophobic interactions with proteins and enzymes. These interactions are crucial for understanding the mechanism of action of the compound and for designing derivatives with enhanced therapeutic potential.

In the context of drug discovery, 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate has been explored as a lead compound for further optimization. Researchers have employed structure-based drug design strategies to modify its core structure while retaining its bioactivity. For instance, computational studies have identified key residues on potential target proteins that can be exploited to improve binding affinity through rational molecular modifications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been utilized to construct the complex framework efficiently. These synthetic approaches not only facilitate the production of the compound but also provide opportunities for introducing additional functional groups or modifications.

From a therapeutic perspective, 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate has shown promise in preclinical studies as a potential candidate for treating various diseases. Its unique structural features make it well-suited for targeting enzymes involved in inflammatory pathways or signal transduction cascades. Preliminary data suggest that this compound may modulate the activity of key enzymes such as kinases or phosphodiesterases, which are implicated in numerous pathological conditions.

The role of computational tools in analyzing the pharmacological properties of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational flexibility and interaction patterns with biological targets. These studies have helped researchers predict how changes in the molecular structure might affect its bioactivity and pharmacokinetic behavior.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of complex molecules like 1-(4-(((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one 2,2,2-trifluoroacetate. The adoption of sustainable synthetic routes not only reduces environmental impact but also improves cost-effectiveness and scalability for potential clinical applications. Techniques such as catalytic asymmetric synthesis and solvent-free reactions have been explored to minimize waste generation while maintaining high reaction yields.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process of identifying promising candidates like this one. Predictive models based on large datasets of bioactive compounds have been developed to screen potential hits with high accuracy. These models take into account various physicochemical properties and biological annotations to prioritize compounds for further experimental validation.

In conclusion,1-(4-(((3,5-Dimethyl-1H-pyrazol-4-ylmethyl)amino)phenyl)butan- 1-one 2, 2, 2-trifluoroacetate (CAS No. 1091673- 39- 0) stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its unique structural features, including the pyrazole moiety and trifluoroacetate ester group, make it a valuable tool for studying biological mechanisms and developing novel therapeutics. With ongoing research efforts focused on optimizing its synthesis, understanding its pharmacological profile, and exploring its therapeutic potential, this compound is poised to make significant contributions to medical science. The combination of traditional organic chemistry techniques, computational methods, and innovative synthetic strategies ensures that future derivatives will continue to advance our understanding of disease processes and provide new avenues for treatment.